Cas no 5585-73-9 (ButriptylineHydrochloride)

• Product Name: ButriptylineHydrochloride
• CAS No: 5585-73-9
• Molecular Formula: C₂₁H₂₇N^.HCl
• Molecular Weight: 329.90672
• CID: 46026
• PubChem ID: 11954319

ButriptylineHydrochloride Properties

Names and Identifiers

• Butriptyline hydrochloride
• (+/-)-10,11-Dihydro-N,N,beta-trimethyl-5H-dibenzo[a,d]cycloheptene-5-propanamine hydrochloride
• Butriptylene hydrochloride
• Butriptylin*HCl
• ButriptylineHCl
• Evadyne
• D03199
• 5H-Dibenzo[a, 10,11-dihydro-N,N,.beta.-trimethyl-, hydrochloride, (.+-.)-
• AKOS025401675
• (2)(.+-.)-10,N,.beta.-trimethyl-5H-dibenzo[a,d]cycloheptene-5-propylamine hydrochloride
• (+/-)-10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-5H-DIBENZO(A,D)CYCLOHEPTENE-5-PROPYLAMINE HYDROCHLORIDE
• BUTRIPTYLINE HYDROCHLORIDE [WHO-DD]
• AC-24365
• NSC-169184
• 5H-DIBENZO(A,D)CYCLOHEPTENE-5-PROPANAMINE, 10,11-DIHYDRO-N,N,.BETA.-TRIMETHYL-, HYDROCHLORIDE, (+/-)-
• Butriptyline HCl
• Evadene
• Q27283004
• LIJ2H8658W
• BUTRIPTYLINE HYDROCHLORIDE [MART.]
• AY-62014
• AY 62014
• WLN: L C676&T&J B1Y1&1N1&1 &GH
• BUTRIPTYLINE HYDROCHLORIDE [MI]
• NSC169184
• N,N,2-trimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)propan-1-amine;hydrochloride
• Butriptyline hydrochloride [USAN]
• CHEMBL2106170
• (.+-.)-Evadyne
• Butriptyline hydrochloride (USAN)
• 5585-73-9
• 5H-Dibenzo[a, 10,11-dihydro-N,N,-.beta.-trimethyl-,hydrochloride, dl-
• Butriptylinehydrochloride
• SCHEMBL123298

• InChIKey： MCWAFEJHLHEFOD-UHFFFAOYSA-N
• Inchi： 1S/C21H27N.ClH/c1-16(15-22(2)3)14-21-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)21;/h4-11,16,21H,12-15H2,1-3H3;1H
• SMILES： Cl.CN(CC(CC1C2=CC=CC=C2CCC2=CC=CC=C12)C)C

Computed Properties

• Exact Mass: 329.19100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 329.1910276g/mol
• Heavy Atom Count: 23
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• LogP: 5.30690
• PSA: 3.24000
• Melting Point: 188-190° (dec)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes